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Compound of Interest

Compound Name: 2-Methyl-4-propyloctane

Cat. No.: B14551760

While specific industrial applications and detailed experimental protocols for 2-Methyl-4-
propyloctane are not readily available in publicly accessible scientific literature, this document
provides a summary of its known chemical and physical properties. Additionally, general
synthetic strategies applicable to the production of similar branched alkanes are outlined to
provide a foundational understanding for researchers and scientists.

Chemical and Physical Properties

2-Methyl-4-propyloctane is a branched alkane with the chemical formula C12H26.[1][2] Its
structure and basic properties have been characterized, providing a baseline for potential
future research and application development. The following table summarizes its key computed
and estimated physical and chemical properties.
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Property Value Source
Molecular Formula C12H26 [1112]
Molecular Weight 170.335 g/mol [1]
IUPAC Name 2-methyl-4-propyloctane [2]
CAS Number 62184-33-2 [1][2]
Boiling Point (estimated) 191°C [31[4]
Melting Point (estimated) -50.8°C [3][4]
Density (estimated) 0.7491 g/cms3 [3114]
Refractive Index (estimated) 1.4202 [3114]
LogP 4.639 [1]
SMILES CCCCC(CCC)CC(C)C [1][2]
InChiKey FIJPVBTBEYVNWCA- e
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Potential Synthetic Approaches

While specific, detailed protocols for the synthesis of 2-Methyl-4-propyloctane are not
documented in the provided information, general methodologies for the synthesis of structurally
similar branched alkanes can be considered. These approaches typically involve the formation
of the carbon skeleton followed by reduction to the corresponding alkane.

A plausible synthetic strategy could involve the catalytic hydrogenation of an unsaturated
precursor, such as 3-methyl-4-propyloctene or 3-methyl-4-propyloctyne.[5] This method
transfers the synthetic challenge to the creation of the unsaturated analog, which can often be
assembled through established carbon-carbon bond-forming reactions.[5]

Alternatively, convergent strategies utilizing organometallic coupling reactions could be
employed to construct the carbon backbone.[5] Methods like Corey-House, Negishi, or
Kumada couplings could potentially be adapted to form the key carbon-carbon bonds in the 2-

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB51471978.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB51471978.htm
https://m.chemicalbook.com/ChemicalProductProperty_DE_CB51471978.htm
https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.chemsrc.com/en/cas/62184-33-2_1001104.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-4-propyloctane
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/product/b3054856
https://www.benchchem.com/product/b3054856
https://www.benchchem.com/product/b3054856
https://www.benchchem.com/product/b14551760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14551760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Methyl-4-propyloctane structure.[5] The success of these routes would be contingent on the
availability and synthesis of the appropriate precursor fragments.[5]

The following diagram illustrates a generalized logical workflow for the synthesis of a branched
alkane like 2-Methyl-4-propyloctane, starting from simpler precursors.

Precursor Synthesis

Fragment A Fragment B
(e.g., Alkyl Halide) (e.g., Organometallic Reagent)

arbon Skeleton Assembly

C-C Coupling Reaction
(e.g., Grignard, Suzuki, etc.)

Functional Group Modification

Unsaturated Intermediate
(Alkene/Alkyne)

Final Product Formation

Catalytic Hydrogenation

2-Methyl-4-propyloctane
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Caption: Generalized synthetic workflow for a branched alkane.

Applications and Future Directions
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Currently, there is no specific information available regarding the industrial applications of 2-
Methyl-4-propyloctane in sectors such as drug development, materials science, or as a
specialty chemical. The provided data focuses solely on its chemical identity and basic
properties.[1][2][3][4] A related compound, 2-methyl-4-propyl-1,3-oxathiane, is noted for its use
in the production of the anti-epileptic drug phenytoin and as a flavor agent, chemical
intermediate, and cleaning agent.[6] However, it is crucial to emphasize that this is a different
molecule, and its applications cannot be directly attributed to 2-Methyl-4-propyloctane.

For researchers, scientists, and drug development professionals, 2-Methyl-4-propyloctane
represents a largely unexplored molecule. Future research could focus on:

» Detailed Synthesis and Characterization: Developing and optimizing a specific, high-yield
synthesis protocol for 2-Methyl-4-propyloctane and thoroughly characterizing its physical,
chemical, and toxicological properties.

o Exploration of Physicochemical Properties: Investigating properties relevant to industrial
applications, such as solvency, viscosity, and thermal stability.

 Biological Screening: In the context of drug development, initial in-vitro screening could be
conducted to identify any potential biological activity, although there is currently no basis to
suggest any specific therapeutic utility.

In conclusion, while the foundational chemical data for 2-Methyl-4-propyloctane is available,
its potential for industrial application remains to be discovered. The information presented here
serves as a starting point for any future investigation into this particular branched alkane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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